2-{[(2-acetylhexyl)oxy]carbonyl}benzoic acid
2-{[(2-acetylhexyl)oxy]carbonyl}benzoic acid
Brand Name:
Vulcanchem
CAS No.:
88144-82-5
VCID:
VC20846947
InChI:
InChI=1S/C16H20O5/c1-3-4-7-12(11(2)17)10-21-16(20)14-9-6-5-8-13(14)15(18)19/h5-6,8-9,12H,3-4,7,10H2,1-2H3,(H,18,19)
SMILES:
CCCCC(COC(=O)C1=CC=CC=C1C(=O)O)C(=O)C
Molecular Formula:
C16H20O5
Molecular Weight:
292.33 g/mol
2-{[(2-acetylhexyl)oxy]carbonyl}benzoic acid
CAS No.: 88144-82-5
Cat. No.: VC20846947
Molecular Formula: C16H20O5
Molecular Weight: 292.33 g/mol
* For research use only. Not for human or veterinary use.
![2-{[(2-acetylhexyl)oxy]carbonyl}benzoic acid - 88144-82-5](/images/no_structure.jpg)
Specification
| CAS No. | 88144-82-5 |
|---|---|
| Molecular Formula | C16H20O5 |
| Molecular Weight | 292.33 g/mol |
| IUPAC Name | 2-(2-acetylhexoxycarbonyl)benzoic acid |
| Standard InChI | InChI=1S/C16H20O5/c1-3-4-7-12(11(2)17)10-21-16(20)14-9-6-5-8-13(14)15(18)19/h5-6,8-9,12H,3-4,7,10H2,1-2H3,(H,18,19) |
| Standard InChI Key | KMODWYGCVMNDCL-UHFFFAOYSA-N |
| SMILES | CCCCC(COC(=O)C1=CC=CC=C1C(=O)O)C(=O)C |
| Canonical SMILES | CCCCC(COC(=O)C1=CC=CC=C1C(=O)O)C(=O)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator